Cas no 12261-92-6 (Calcium,(gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)- (8CI))
12261-92-6 structure
Product Name:Calcium,(gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)- (8CI)
CAS No:12261-92-6
MF:C13H22CaO13
MW:426.383985042572
CID:170698
PubChem ID:76965383
Update Time:2025-04-19
Calcium,(gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Calcium,(gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)- (8CI)
- Q27282466
- CALCIUM QUINATE GLUCONATE
- Maxukal
- 12261-92-6
- (Gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)calcium
- KWI1NH797Q
- UNII-KWI1NH797Q
- Calcium kinate gluconate
- Calcium, (gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)-
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- Inchi: 1S/C7H12O6.C6H12O7.Ca/c8-3-1-7(13,6(11)12)2-4(9)5(3)10;7-1-2(8)3(9)4(10)5(11)6(12)13;/h3-5,8-10,13H,1-2H2,(H,11,12);2-5,7-11H,1H2,(H,12,13);/q;;+2/p-2/t3-,4-,5?,7?;2-,3-,4+,5-;/m11./s1
- InChI Key: WMTXJJATAGXRNR-IMFKWKESSA-L
- SMILES: [Ca+2].OC1(C(=O)[O-])C[C@H](C([C@@H](C1)O)O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O
Computed Properties
- Exact Mass: 426.06856
- Monoisotopic Mass: 426.0686316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 262Ų
Experimental Properties
- PSA: 262.33
Calcium,(gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)- (8CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
12261-92-6 (Calcium,(gluconato)(1,3,4,5-tetrahydrocyclohexanecarboxylato)- (8CI)) Related Products
- 5949-29-1(Citric acid monohydrate)
- 6100-05-6(Potassium citrate monohydrate)
- 10402-15-0(Copper Citrate)
- 866-83-1(Potassium Citrate Monobasic)
- 77-92-9(Citric acid)
- 77-95-2(D(-)-Quinic Acid)
- 3012-65-5(Diammonium hydrogen citrate)
- 1123-28-0(1-Hydroxycyclohexanecarboxylic acid)
- 6205-14-7(Hydroxycitric Acid (Technical Grade))
- 7778-49-6(Potassium citrate)
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